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Compound of Interest

Compound Name: Vitexin-2"-O-rhamnoside

Cat. No.: B15609601

Vitexin-2"-O-rhamnoside: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of Vitexin-2"-O-rhamnoside, a flavonoid glycoside with significant therapeutic
potential. The information is curated for researchers, scientists, and professionals involved in
drug development and natural product chemistry.

Physicochemical Properties

Vitexin-2"-O-rhamnoside is a flavonoid glycoside characterized by an apigenin core structure
linked to a glucose and a rhamnose sugar moiety.

General and Physical Properties
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Property Value Source(s)
Solid, white to yellow or yellow

Appearance ] [1](2--INVALID-LINK--
crystalline powder.

Melting Point 215°C [3](--INVALID-LINK--)

Boiling Point (Predicted)

898.8 £ 65.0 °C

[4](--INVALID-LINK--)

Density (Predicted)

1.74 + 0.1 g/cm3

[4](--INVALID-LINK--)

Chemical and Spectroscopic Properties

Property Value Source(s)
[5](6--INVALID-LINK--,--

Molecular Formula C27H30014 INVALID-LINK--,--INVALID-
LINK--
[1](--INVALID-LINK----

Molecular Weight 578.52 g/mol INVALID-LINK--,--INVALID-
LINK--
[1](--INVALID-LINK----

CAS Number 64820-99-1 INVALID-LINK--,--INVALID-
LINK--

1H NMR Spectrum available [7]1(8--INVALID-LINK--

13C NMR Spectrum available [5]1(9--INVALID-LINK--

Mass Spectrometry (LC-MS)

Precursor Adduct [M+H]*:
579.164. Key fragments

observed.

[5](10--INVALID-LINK--,--
INVALID-LINK--,--INVALID-
LINK--,--INVALID-LINK--

Solubility Data
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Solvent Solubility Source(s)

_ [4](11--INVALID-LINK--,--
Methanol Easily soluble

INVALID-LINK--
91 mg/mL (Sonication
Ethanol [12](--INVALID-LINK--)
recommended)
[12](13--INVALID-LINK--,--
DMSO Soluble, up to 100 mg/mL
INVALID-LINK--
Pyridine Soluble [12](14--INVALID-LINK--
Water Slightly soluble / Insoluble [4](15--INVALID-LINK--

Biological Activities and Signaling Pathways

Vitexin-2"-O-rhamnoside exhibits a range of biological activities, primarily attributed to its
antioxidant and anti-inflammatory properties. It has been shown to inhibit apoptosis, enhance
immune function, and modulate key cellular signaling pathways.[1](--INVALID-LINK--)

Anti-Apoptotic and Cytoprotective Effects

Vitexin-2"-O-rhamnoside has demonstrated significant cytoprotective effects by inhibiting
apoptosis. Studies have shown that it can alleviate oxidative stress-induced cell damage.[16](--
INVALID-LINK--) A key mechanism underlying this effect is the inhibition of caspase-3, a critical
executioner caspase in the apoptotic cascade.[1](--INVALID-LINK--)

Immunomodulatory and Anti-inflammatory Activities

The compound has been observed to enhance immune responses by promoting the secretion
of various cytokines, including Interleukin-2 (IL-2), Interleukin-6 (IL-6), and Interleukin-12 (IL-
12).[1](--INVALID-LINK--) This suggests its potential in modulating immune functions.

PI3K/Akt Signhaling Pathway

A central mechanism of action for Vitexin-2"-O-rhamnoside involves the activation of the
Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1](--INVALID-LINK--) This pathway is
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crucial for cell survival, proliferation, and growth. By increasing the phosphorylation levels of

PI3K and Akt, Vitexin-2"-O-rhamnoside promotes cell survival and inhibits apoptosis.
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Caption: PI3K/Akt Signaling Pathway Activated by Vitexin-2"-O-rhamnoside.
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Experimental Protocols

This section details the methodologies for the extraction, characterization, and biological
evaluation of Vitexin-2"-O-rhamnoside.

Extraction and Isolation

A generalized protocol for the extraction and isolation of Vitexin-2"-O-rhamnoside from plant
material is as follows:

Caption: General Workflow for Extraction and Isolation.

Physicochemical Characterization

o Sample Preparation: A small amount of finely powdered, dry Vitexin-2"-O-rhamnoside is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the
heating block.

e Heating: The sample is heated at a steady and slow rate (e.g., 1-2°C per minute) near the
expected melting point.

o Observation: The temperature at which the substance begins to melt (first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
melting range.

o Sample Preparation: An excess amount of Vitexin-2"-O-rhamnoside is added to a known
volume of the desired solvent in a sealed vial.

o Equilibration: The vial is agitated at a constant temperature for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

e Separation: The saturated solution is filtered to remove any undissolved solid.

¢ Quantification: The concentration of Vitexin-2"-O-rhamnoside in the filtrate is determined
using a validated analytical method, such as HPLC-UV.
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Analytical Methods

e Column: Ascentis-phenyl column (250 mm x 4.6 mm, 5 um) or equivalent.[1](--INVALID-
LINK--)

o Mobile Phase: A gradient of acetonitrile and water (acidified to pH 3.0 with acetic or formic
acid).

e Flow Rate: 1.4 mL/min.[1](--INVALID-LINK--)
o Detection: Diode Array Detector (DAD) at 340 nm.[1](--INVALID-LINK--)

e Method Validation: The method should be validated for linearity, precision, accuracy, limit of
detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.

e Chromatography: UPLC with a C18 column.
e Mobile Phase: Gradient elution with acetonitrile and water containing 0.1% formic acid.
« lonization: Electrospray lonization (ESI) in positive mode.

» Detection: Multiple Reaction Monitoring (MRM) for quantitative analysis, targeting specific
precursor-to-product ion transitions.

Biological Assays

Caption: Western Blot Experimental Workflow.

e Cell Culture and Treatment: Cells are cultured to 70-80% confluency and then treated with
various concentrations of Vitexin-2"-O-rhamnoside for a specified duration.

e Cell Lysis: Cells are washed with ice-cold PBS and lysed using a suitable lysis buffer
containing protease and phosphatase inhibitors.

e Protein Quantification: The total protein concentration of the lysates is determined using a
BCA protein assay.
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SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE
and transferred to a PVDF membrane. The membrane is blocked and then incubated with
primary antibodies against phosphorylated and total forms of PI3K and Akt.

Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary
antibody, the protein bands are visualized using a chemiluminescence detection system.

Sample Preparation: Cell lysates are prepared from cells treated with Vitexin-2"-O-
rhamnoside and a control group.

Assay Reaction: The lysate is incubated with a colorimetric substrate for caspase-3, such as
Ac-DEVD-pNA.

Measurement: The activity of caspase-3 is determined by measuring the absorbance of the
released p-nitroaniline (pNA) at 405 nm using a microplate reader.

Sample Preparation: Cell or tissue homogenates are prepared from treated and control
groups.

Assay Principle: The assay is based on the inhibition of the reduction of a tetrazolium salt
(e.g., WST-1) by superoxide radicals generated by a xanthine oxidase system.

Measurement: The SOD activity is determined by measuring the decrease in the formation of
the colored formazan product at the appropriate wavelength (e.g., 450 nm).

Plate Coating: A 96-well plate is coated with a capture antibody specific for the cytokine of
interest (e.qg., IL-2, IL-6, or IL-12).

Sample Incubation: Cell culture supernatants from treated and control cells are added to the
wells.

Detection: A biotinylated detection antibody is added, followed by an enzyme-conjugated
streptavidin.

Substrate Addition: A chromogenic substrate is added, and the color development is
measured using a microplate reader. The concentration of the cytokine is determined by
comparison to a standard curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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